4-Hydrazinyl-N-(2-hydroxy-2-methylpropyl)-N-methylbenzenesulfonamide

• IUPAC Name: 4-hydrazinyl-N-(2-hydroxy-2-methylpropyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C11H19N3O3S/c1-11(2,15)8-14(3)18(16,17)10-6-4-9(13-12)5-7-10/h4-7,13,15H,8,12H2,1-3H3
• InChI Key: FGIAJSGSGLKVAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)S(=O)(=O)C1=CC=C(C=C1)NN)O
• Molecular Formula: C11H19N3O3S
• Molecular Weight: 273.35 g/mol
• CAS No.: 2104080-46-6

Description

4-Hydrazinyl-N-(2-hydroxy-2-methylpropyl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H19N3O3S and its molecular weight is 273.35. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Hirshfeld Surface Analysis

Research by Purandara et al. (2018) delves into the crystal structures and Hirshfeld surface analysis of N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives, closely related to 4-Hydrazinyl-N-(2-hydroxy-2-methylpropyl)-N-methylbenzenesulfonamide. These studies provide insights into molecular conformations, hydrogen-bonding patterns, and intermolecular interactions, which are crucial for understanding the physical and chemical properties of such compounds (Purandara, Foro, & Thimme Gowda, 2018).

Synthesis and Biological Activity

The synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their carbonic anhydrase inhibitory effects were explored by Gul et al. (2016). This study highlights the potential of such compounds in inhibiting cytosolic carbonic anhydrase isoenzymes, indicating their relevance in developing therapeutic agents (Gul et al., 2016).

Antimicrobial and Antifungal Applications

Khudina et al. (2021) investigated the synthesis of mycostatics based on 4-aryldiazenyl-3,5-dimethylpyrazoles, including derivatives of 4-hydrazinylbenzenesulfonamide, showcasing their antimicrobial activity against various pathogenic microorganisms. This research underscores the potential of these compounds in addressing fungal infections and other microbial diseases (Khudina, Ivanova, Burgart, Gerasimova, Evstigneeva, & Saloutin, 2021).

Anticancer Research

The exploration of dibenzenesulfonamides, including new compounds synthesized from hydrazinylbenzenesulfonamides, for their anticancer effects by inducing apoptosis and autophagy pathways, as well as their carbonic anhydrase inhibitory effects on various isoenzymes, points to significant therapeutic potentials. Research by Gul et al. (2018) into these compounds reveals their efficacy in cancer treatment protocols (Gul, Yamali, Bulbuller, Kırmızıbayrak, Gul, Angeli, Bua, & Supuran, 2018).